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Compound of Interest

Compound Name: Arlacel A

Cat. No.: B1262539 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Arlacel A, also known by its chemical name Mannide monooleate, is a non-ionic surfactant

frequently utilized in laboratories for its emulsifying properties. This guide provides a detailed

overview of the safety data for Arlacel A, intended to inform researchers, scientists, and drug

development professionals on its safe handling, storage, and emergency procedures in a

laboratory setting.

Core Safety & Physical Properties
Arlacel A is generally not classified as a hazardous substance. However, adherence to good

industrial hygiene and safety practices is essential when handling this chemical. The following

tables summarize the key physical, chemical, and safety data for Arlacel A.

Physical and Chemical Properties of Arlacel A
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Property Value Reference

Synonyms Mannide monooleate [1]

CAS Number 25339-93-9 [2]

Molecular Formula C24H42O5 [2]

Molecular Weight 410.59 g/mol [1]

Physical State Liquid [1]

Appearance Amber

Odor No information available

Specific Gravity 0.970

Flash Point > 149 °C / > 300.2 °F

Viscosity 275-350 mPa.s at 25 °C

Solubility Insoluble in water

Toxicological Data Summary
No acute toxicity information is available for Arlacel A. The toxicological properties have not

been fully investigated. It is not mutagenic in the AMES Test.
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Test Result

Acute Oral Toxicity No data available

Acute Dermal Toxicity No data available

Acute Inhalation Toxicity No data available

Skin Corrosion/Irritation No data available

Serious Eye Damage/Irritation No data available

Respiratory or Skin Sensitization No information available

Germ Cell Mutagenicity Not mutagenic in AMES Test

Carcinogenicity No information available

Reproductive Toxicity No information available

STOT-Single Exposure No information available

STOT-Repeated Exposure No information available

Aspiration Hazard No information available

Experimental Protocols
While specific experimental data for Arlacel A toxicity is limited, the following are summaries of

standard methodologies for key toxicological endpoints.

Bacterial Reverse Mutation Test (AMES Test) - OECD
Guideline 471
The Ames test is a widely used method for assessing the mutagenic potential of chemicals.

The assay utilizes strains of Salmonella typhimurium and Escherichia coli with pre-existing

mutations that render them unable to synthesize an essential amino acid (e.g., histidine). The

test substance is incubated with the bacterial strains, both with and without a metabolic

activation system (S9 fraction from rat liver). If the substance is a mutagen, it will cause reverse

mutations, allowing the bacteria to grow on a medium lacking the essential amino acid. A
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significant increase in the number of revertant colonies compared to the control indicates a

mutagenic potential.

Acute Eye Irritation/Corrosion - OECD Guideline 405
This test evaluates the potential of a substance to cause eye irritation or corrosion. A single

dose of the test substance is applied to the eye of an experimental animal, with the other eye

serving as a control. The eyes are examined at specific intervals (1, 24, 48, and 72 hours) for

signs of corneal opacity, iritis, and conjunctival redness and swelling. The severity and

reversibility of any lesions are scored to determine the irritation potential. To reduce animal

suffering, the use of topical anesthetics and systemic analgesics is recommended.

Acute Dermal Irritation/Corrosion - OECD Guideline 404
This guideline is used to assess the potential of a substance to cause skin irritation or

corrosion. A single dose of the test substance is applied to a small area of the skin of an

animal, typically a rabbit. The treated skin is observed for signs of erythema (redness) and

edema (swelling) at specified time points after application. The severity of the skin reactions is

scored to determine the level of irritation.

Safe Handling and Emergency Procedures
Proper handling and knowledge of emergency procedures are critical for laboratory safety. The

following diagrams illustrate the recommended workflows for first aid and safe handling of

Arlacel A.
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Exposure Route Immediate Action Medical Attention

Eye Contact Rinse immediately with plenty of water for at least 15 minutes.

Skin Contact Wash off immediately with plenty of water for at least 15 minutes.

Inhalation Remove to fresh air.

Ingestion Clean mouth with water and drink plenty of water afterwards.

Get medical attention.

Get medical attention if symptoms occur.

Get medical attention if symptoms occur.

Get medical attention if symptoms occur.

Click to download full resolution via product page

First Aid Procedures for Arlacel A Exposure.
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Personal Protective Equipment (PPE)

Handling Procedures

Storage Conditions

Wear appropriate protective eyeglasses or chemical safety goggles.

Ensure adequate ventilation.

Wear appropriate protective gloves. Wear appropriate protective clothing to prevent skin exposure.

Avoid contact with skin, eyes, or clothing.

Avoid ingestion and inhalation.

Keep in a dry, cool, and well-ventilated place.

Keep container tightly closed.

Incompatible Materials: Strong oxidizing agents.

Click to download full resolution via product page

Safe Handling and Storage Workflow for Arlacel A.

Conclusion

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1262539?utm_src=pdf-body-img
https://www.benchchem.com/product/b1262539?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1262539?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


While Arlacel A is not classified as a hazardous material, it is imperative for laboratory

personnel to handle it with care, utilizing appropriate personal protective equipment and

adhering to standard safety protocols. In the event of exposure, the first aid measures outlined

should be followed promptly. By understanding the available safety data and implementing safe

handling practices, researchers can minimize risks and ensure a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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